Cas no 1157050-15-1 (2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione)

• Product Name: 2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione
• CAS No: 1157050-15-1
• MF: C₅H₁₀BrNO₂S
• MW: 228.107399463654
• CID: 4573808
• PubChem ID: 43620015
• Update Time: 2025-06-15

2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione
• Isothiazolidine, 2-(2-bromoethyl)-, 1,1-dioxide

• Inchi： 1S/C5H10BrNO2S/c6-2-4-7-3-1-5-10(7,8)9/h1-5H2
• InChI Key： HBTCMPVZDRHOAM-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCCN1CCBr

Computed Properties

• Exact Mass: 226.962
• Monoisotopic Mass: 226.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione

Introduction to 2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione (CAS No. 1157050-15-1)

2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1157050-15-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolidine class, characterized by a five-membered ring containing sulfur and nitrogen atoms. The presence of a bromoethyl substituent at the 2-position and the dione functionality at the 1,1-position introduces unique reactivity and potential applications in synthetic chemistry and drug development.

The structural features of 2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione make it a versatile intermediate in organic synthesis. The bromoethyl group serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the dione moiety can participate in Michael additions or condensation reactions, providing pathways to diverse derivatives with tailored biological activities.

In recent years, there has been growing interest in thiazolidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating thiazolidine scaffolds exhibit potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The bromoethyl substituent in 2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione enhances its utility as a building block for designing novel pharmacophores.

One of the most compelling aspects of 2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in signal transduction pathways and are frequently targeted in oncology research. By modifying the thiazolidine core with appropriate substituents, researchers can generate compounds that selectively inhibit aberrant kinase activity associated with cancer and inflammatory diseases. The bromoethyl group provides a convenient site for further derivatization to optimize binding affinity and selectivity.

Recent advancements in computational chemistry have facilitated the rational design of thiazolidine-based inhibitors. Molecular docking studies have identified key interactions between 2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione derivatives and target kinases, providing insights into structure-activity relationships. These findings have guided the synthesis of more potent and selective inhibitors with improved pharmacokinetic profiles.

The dione functionality in 2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione also contributes to its reactivity in medicinal chemistry applications. The conjugated system can engage in electronic interactions with aromatic residues in protein targets, enhancing binding affinity. Additionally, the dione group can undergo reduction to form hydroxylamine derivatives, which may exhibit distinct biological activities compared to their parent compounds.

In drug discovery pipelines, 2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione serves as a valuable scaffold for hit identification and lead optimization. Its structural flexibility allows for rapid diversification of the chemical space explored during early-stage screening campaigns. By leveraging combinatorial chemistry and high-throughput screening techniques, researchers can efficiently identify novel analogs with enhanced potency and reduced toxicity.

The synthesis of 2-(2-bromoethyl)-1,2-thiazolidine-1,1-dione typically involves multi-step organic transformations starting from commercially available precursors. Key steps include nucleophilic substitution reactions to introduce the bromoethyl group and condensation reactions to form the dione moiety. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 1157050-15-1 accessible for both academic research and industrial applications.

The pharmacological evaluation of (CAS No. 1157050-15-1) derivatives has revealed promising results in preclinical models. In vitro studies have demonstrated inhibitory activity against various kinases relevant to cancer progression and inflammation. Furthermore, animal models have shown that thiazolidine-based compounds derived from this scaffold exhibit favorable pharmacokinetic properties when administered orally or intravenously.

Future directions in research may focus on exploring novel synthetic routes to enhance the accessibility of (product name) derivatives. Additionally, investigating their potential as prodrugs or combination therapies could expand their therapeutic utility. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize the translational potential of this compound class.

The growing body of evidence supporting the biological relevance of thiazolidine derivatives underscores their importance as pharmacological tools. As our understanding of disease mechanisms advances，so does our capacity to design innovative therapeutics based on well-characterized scaffolds like (product name) (CAS No.: 1157050-15-1). By continuing to explore its structural diversity and functional applications，scientists can unlock new possibilities for treating human diseases.